molecular formula C11H15NO3 B8394519 N-(4-Methoxy-3-methylphenyl)glycine, methyl ester

N-(4-Methoxy-3-methylphenyl)glycine, methyl ester

Cat. No. B8394519
M. Wt: 209.24 g/mol
InChI Key: KAJFLPAMROIOQR-UHFFFAOYSA-N
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Patent
US05023255

Procedure details

A mixture of 4-methoxy-3-methylaniline (5 g, 0.0364 mol), methyl glyoxylate (5.5 g, 0.0619 mol) and palladium over charcoal (3.7 g; 10%) in methanol (300 ml) was stirred under a hydrogen atmosphere for 1 hour. The suspension was filtered through hyflo and evaporated to give a yellow solid. This was triturated with ether at ~-78° C. and filtered to give the title compound as a pale yellow solid (3.8 g, 50%) m.p. 69°-71° C.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
5.5 g
Type
reactant
Reaction Step One
Quantity
3.7 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Yield
50%

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:9]=[CH:8][C:6]([NH2:7])=[CH:5][C:4]=1[CH3:10].[C:11]([O:15][CH3:16])(=[O:14])[CH:12]=O.C>CO.[Pd]>[CH3:1][O:2][C:3]1[CH:9]=[CH:8][C:6]([NH:7][CH2:12][C:11]([O:15][CH3:16])=[O:14])=[CH:5][C:4]=1[CH3:10]

Inputs

Step One
Name
Quantity
5 g
Type
reactant
Smiles
COC1=C(C=C(N)C=C1)C
Name
Quantity
5.5 g
Type
reactant
Smiles
C(C=O)(=O)OC
Name
Quantity
3.7 g
Type
reactant
Smiles
C
Name
Quantity
300 mL
Type
solvent
Smiles
CO
Name
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Pd]

Conditions

Stirring
Type
CUSTOM
Details
was stirred under a hydrogen atmosphere for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The suspension was filtered through hyflo
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
to give a yellow solid
CUSTOM
Type
CUSTOM
Details
This was triturated with ether at ~-78° C.
FILTRATION
Type
FILTRATION
Details
filtered

Outcomes

Product
Details
Reaction Time
1 h
Name
Type
product
Smiles
COC1=C(C=C(C=C1)NCC(=O)OC)C
Measurements
Type Value Analysis
AMOUNT: MASS 3.8 g
YIELD: PERCENTYIELD 50%
YIELD: CALCULATEDPERCENTYIELD 49.9%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.